![molecular formula C19H22N4O4 B2410980 benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate CAS No. 2097898-96-7](/img/structure/B2410980.png)
benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate
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Description
Benzyl N-(2-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)carbamate is a useful research compound. Its molecular formula is C19H22N4O4 and its molecular weight is 370.409. The purity is usually 95%.
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Scientific Research Applications
Genotoxicity Studies
Research on related compounds such as methyl-tert-butyl ether and benzene derivatives has focused on evaluating their genotoxic effects. Studies using the comet assay have demonstrated that these chemicals induce DNA damage in human lymphocytes, including single-strand breaks, double-strand breaks, and oxidative base modifications. This suggests potential applications in studying the mechanisms of genotoxicity and the development of mitigative strategies against environmental pollutants (Chen et al., 2008).
Electrochemical Behavior and Synthesis Applications
Investigations into the electrochemical behavior of related compounds in aprotic media have revealed insights into oxidation and reduction processes. For example, the study of dihydropyridines and tetrahydrobipyridines has implications for the synthesis of NAD+ model compounds, highlighting potential applications in the design of biochemical probes or therapeutics (Trazza et al., 1982).
Anti-inflammatory and Antitumor Agents
Synthetic pathways utilizing citrazinic acid or thiophene moieties have led to the development of compounds with significant anti-inflammatory and antitumor activities. These studies underline the potential of pyrrole and pyrimidine derivatives in the pharmaceutical industry for the development of new drugs (Amr et al., 2007).
Catalysis and Organic Synthesis
Research has also focused on the catalytic applications of related compounds, particularly in selective oxidation reactions and the functionalization of alkanes. These studies provide insights into the design of catalysts for industrial and synthetic organic chemistry applications (Zhang et al., 2012).
properties
IUPAC Name |
benzyl N-[2-[3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]-2-oxoethyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4/c1-14-20-9-7-17(22-14)27-16-8-10-23(12-16)18(24)11-21-19(25)26-13-15-5-3-2-4-6-15/h2-7,9,16H,8,10-13H2,1H3,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVZUEFDUAPUNCP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)OC2CCN(C2)C(=O)CNC(=O)OCC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.